Cas no 1261948-72-4 (4-Chloro-2-(2,4-dimethoxyphenyl)benzoic acid)

• Product Name: 4-Chloro-2-(2,4-dimethoxyphenyl)benzoic acid
• CAS No: 1261948-72-4
• MF: C₁₅H₁₃ClO₄
• MW: 292.714323759079
• MDL: MFCD18321335
• CID: 2765407
• PubChem ID: 53227220
• Update Time: 2025-05-21

4-Chloro-2-(2,4-dimethoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(2,4-dimethoxyphenyl)benzoic acid, 95%
• MFCD18321335
• 1261948-72-4
• 5-Chloro-2',4'-dimethoxy[1,1'-biphenyl]-2-carboxylic acid
• 4-CHLORO-2-(2,4-DIMETHOXYPHENYL)BENZOIC ACID
• DTXSID80690807
• 4-Chloro-2-(2,4-dimethoxyphenyl)benzoic acid

• MDL： MFCD18321335
• Inchi： 1S/C15H13ClO4/c1-19-10-4-6-11(14(8-10)20-2)13-7-9(16)3-5-12(13)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key： SPVDDSNDNPSRJZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)C1C=CC(=CC=1OC)OC

Computed Properties

• Exact Mass: 292.0502366Da
• Monoisotopic Mass: 292.0502366Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-Chloro-2-(2,4-dimethoxyphenyl)benzoic acid

4-Chloro-2-(2,4-dimethoxyphenyl)benzoic Acid (CAS No. 1261948-72-4): A Comprehensive Guide to Properties and Applications

4-Chloro-2-(2,4-dimethoxyphenyl)benzoic acid (CAS No. 1261948-72-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This chlorinated dimethoxybenzoic acid derivative exhibits unique structural features that make it valuable for various synthetic applications. With the increasing demand for fine chemicals and pharmaceutical intermediates, understanding this compound's properties and potential uses becomes crucial for researchers and industry professionals.

The molecular structure of 4-Chloro-2-(2,4-dimethoxyphenyl)benzoic acid combines a benzoic acid core with strategically positioned chloro and dimethoxyphenyl substituents. This arrangement contributes to its distinctive physicochemical properties, including moderate solubility in organic solvents and specific reactivity patterns. Recent studies in medicinal chemistry have explored similar structures for their potential biological activities, making this compound particularly interesting for drug discovery programs.

In the context of current research trends, 4-Chloro-2-(2,4-dimethoxyphenyl)benzoic acid has been investigated as a potential building block for small molecule therapeutics. The presence of both electron-donating (methoxy) and electron-withdrawing (chloro) groups creates a balanced electronic environment that can be exploited in structure-activity relationship studies. Researchers are particularly interested in how modifications to this core structure might influence binding affinity to various biological targets.

The synthesis of 4-Chloro-2-(2,4-dimethoxyphenyl)benzoic acid typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity. Modern green chemistry approaches are being applied to optimize its production, addressing growing concerns about sustainable chemical manufacturing. This aligns with current industry priorities for developing environmentally friendly synthesis methods for specialty chemicals.

Analytical characterization of CAS 1261948-72-4 employs standard techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's identity and purity, which is especially important for pharmaceutical applications where stringent quality standards apply. Recent advances in analytical chemistry have improved the detection and quantification of such compounds at trace levels.

From a commercial perspective, 4-Chloro-2-(2,4-dimethoxyphenyl)benzoic acid serves as a valuable chemical intermediate in the production of more complex molecules. Its market demand reflects broader trends in the pharmaceutical ingredients sector, where customized building blocks are increasingly needed for drug development pipelines. Suppliers are responding to this need by offering the compound in various quantities and purity grades.

Storage and handling of 4-Chloro-2-(2,4-dimethoxyphenyl)benzoic acid require standard laboratory precautions for organic compounds. Proper containment in chemical-resistant containers and storage under controlled conditions help maintain its stability over time. These practices align with general laboratory safety protocols that have become more rigorous in recent years.

The future research directions for CAS 1261948-72-4 may include exploration of its potential in material science applications, given the growing interest in organic electronic materials. The compound's conjugated system and substituent pattern could make it interesting for developing novel functional materials with specific optical or electronic properties.

For researchers considering 4-Chloro-2-(2,4-dimethoxyphenyl)benzoic acid for their work, it's important to consult recent literature for the latest applications and synthetic methodologies. The compound's versatility continues to be revealed through ongoing studies in various chemistry subdisciplines, maintaining its relevance in contemporary chemical research.